Cas no 6754-13-8 (Helenalin)

Helenalin structure

Product Name:Helenalin

CAS No:6754-13-8

MF:C₁₅H₁₈O₄

MW:262.301024913788

CID:503696

PubChem ID:23205

Update Time:2025-04-19

Helenalin Chemical and Physical Properties

Names and Identifiers

- Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-,(3aS,4S,4aR,7aR,8R,9aR)-
- Helenalin
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
- Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylen...
- HELENALIN(SH)
- dl-Mexicanin I
- Helenalin A
- PF 56
- BDBM43484
- HELENALIN [MI]
- MS-23694
- UNII-4GUY9L896T
- NSC-85236
- BRN 0028081
- BSPBio_001312
- (3AS-(3A.ALPHA.,4.ALPHA.,4A.BETA.,7A.ALPHA.,8.ALPHA.,9A.ALPHA.))-3,3A,4,4A,7A,8,9,9A-OCTAHYDRO-4-HYDROXY-4A,8-DIMETHYL-3-METHYLENEAZULENO(6,5-B)FURAN-2,5-DIONE
- 4-Hydroxy-4a,8-dimethyl-3-methylene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
- (3aR,5R,5aR,8aR,9S,9aS)-9-Hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno[7,6-d]furan-2,8-dione
- Ambrosa-2,11(13)-dien-12-oic acid, 6.alpha.,8.beta.-dihydroxy-4-oxo-, 12,8-lactone
- HSDB 3490
- SMR000445626
- (-)-HELENALIN
- HMS2236C04
- HB3927
- C09473
- BRD-K26302255-001-02-3
- HELENALIN [HSDB]
- NSC 85236
- HMS1989B14
- (3aS)-3,3aalpha,4alpha,4a,7aalpha,8,9,9aalpha-octahydro-4-hydroxy-4abeta,8alpha-dimethyl-3-methyleneazuleno(6,5-b)-furan-2,5-dione
- MLS002701927
- Ambrosa-2,11(13)-dien-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone
- MLS000728512
- (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
- (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylidene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
- 4-18-00-01434 (Beilstein Handbook Reference)
- CHEMBL338474
- NSC85236
- NCGC00163416-01
- NCI60_041870
- (3aR,5R,5aR,8aR,9S,9aS)-5,8a-dimethyl-1-methylidene-9-oxidanyl-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
- AKOS040741831
- 6754-13-8
- Azuleno[6,5-b]furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, [3aS-(3a.alpha.,4.alpha.,4a.beta.,7a.alpha.,8.alpha.,9a.alpha.)]-
- CS-0078850
- 6.ALPHA.,8.BETA.-DIHYDROXY-4-OXOAMBROSA-2,11(13)-DIEN-12-OIC ACID 12,8-LACTONE
- cid_23205
- 6alpha,8beta-Dihydroxy-4-oxoambrosa-2,11(13)-dien-12-oic acid 12,8-lactone
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
- WLN: T C575 DYVO MV KUTJ A1 BQ DU1 I1
- Q387505
- Azuleno(6,5-b)furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, (3aS-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-
- Ambrosa-2,11(13)-dien-12-oic acid, 6-alpha,8-beta-dihydroxy-4-oxo-, 12,8-lactone
- Azuleno[6,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, [3aS-(3a.alpha.,4.alpha.,4a.beta.,7a.alpha.,8.alpha.,9a.alpha.)]-
- NCGC00163416-02
- (3aS)-3,3aalpha,4alpha,4a,7aalpha,8,9,9aalpha-Octahydro-4-hydroxy-4abeta,8 alpha-dimethyl-3-methyleneazuleno(6,5-b)-furan-2,5-dione
- DTXSID50217868
- CHEBI:5635
- NS00094722
- HMS1791B14
- NF-kappaB inhibitor
- HY-119970
- Ambrosa-2, 6.alpha.,8.beta.-dihydroxy-4-oxo-, 12,8-lactone
- SCHEMBL161593
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-quinone
- 4GUY9L896T
- 6alpha,8betaDihydroxy4oxoambrosa2,11(13)dien12oic acid 12,8lactone
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno(6,7-b)furan-2,8-dione
- Azuleno(6,5b)furan2,5dione, 3,3a,4,4a,7a,8,9,9aoctahydro4hydroxy4a,8dimethyl3methylene, (3aS(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))
- (3aS)3,3aalpha,4alpha,4a,7aalpha,8,9,9aalphaOctahydro4hydroxy4abeta,8 alphadimethyl3methyleneazuleno(6,5b)furan2,5dione
- (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno(6,7-b)furan-2,8-dione
- DTXCID00140359
- G13013
- Ambrosa-2,11(13)-dien-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone (8CI)
- Azuleno(6,5-b)furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, (3aS-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-(9CI)
- Ambrosa2,11(13)dien12oic acid, 6alpha,8betadihydroxy4oxo, 12,8lactone
- (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylidene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno(6,5-b)furan-2,5-dione
- (3AS-(3AALPHA,4ALPHA,4ABETA,7AALPHA,8ALPHA,9AALPHA))-3,3A,4,4A,7A,8,9,9A-OCTAHYDRO-4-HYDROXY-4A,8-DIMETHYL-3-METHYLENEAZULENO(6,5-B)FURAN-2,5-DIONE
- Inchi： 1S/C15H18O4/c1-7-6-10-12(8(2)14(18)19-10)13(17)15(3)9(7)4-5-11(15)16/h4-5,7,9-10,12-13,17H,2,6H2,1,3H3/t7-,9+,10-,12-,13+,15+/m1/s1
- InChI Key： ZVLOPMNVFLSSAA-XEPQRQSNSA-N
- SMILES： O1C(C(=C)[C@@H]2[C@H]1C[C@@H](C)[C@@H]1C=CC([C@@]1(C)[C@H]2O)=O)=O

Computed Properties

Exact Mass: 262.12100
Monoisotopic Mass: 262.120509
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 506
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.4

Experimental Properties

Color/Form: Powder
Density: 1.0772 (rough estimate)
Melting Point: 167-168°
Boiling Point: 325.55°C (rough estimate)
Flash Point: 179.9°C
Refractive Index: 1.4300 (estimate)
PSA: 63.60000
LogP: 1.24630
Specific Rotation: D25 -102.8° (c = 3.64 in 95% ethanol)

Helenalin Security Information

Hazardous Material transportation number：UN 2811
HazardClass：6.1(b)
PackingGroup：III
Toxicity：LD50 in mice, rats (mg/kg): 150, 125 orally (Witzel)
Safety Term：6.1(b)
Packing Group：III
Packing Group：III
Hazard Level：6.1(b)

Helenalin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-119970-500μg	Helenalin	6754-13-8	99.92%	500μg	￥3595	2025-04-16
MedChemExpress	HY-119970-1mg	Helenalin	6754-13-8	99.92%	1mg	￥5395	2025-04-16
ChemScence	CS-0078850-500ug	Helenalin	6754-13-8	98.87%	500ug	$270.0	2022-04-26
ChemScence	CS-0078850-1mg	Helenalin	6754-13-8	98.87%	1mg	$410.0	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71862-1mg	Helenalin	6754-13-8	98%	1mg	￥5647.00	2022-04-26
TRC	H230000-0.25mg	Helenalin	6754-13-8		0.25mg	$ 165.00	2022-06-04
TRC	H230000-1mg	Helenalin	6754-13-8		1mg	$781.00	2023-05-18
TRC	H230000-2.5mg	Helenalin	6754-13-8		2.5mg	$1568.00	2023-05-18
TRC	H230000-.25mg	Helenalin	6754-13-8		25mg	$201.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-218579-500µg	Helenalin,	6754-13-8	≥96%	500µg	￥2332.00	2023-09-05

Helenalin Related Literature

1. Amino-derivatives of the sesquiterpene lactone class of natural products as prodrugs

James R. Woods,Huaping Mo,Andrew A. Bieberich,Tanja Alavanja,David A. Colby Med. Chem. Commun. 2013 4 27
2. Amino-derivatives of the sesquiterpene lactone class of natural products as prodrugs

James R. Woods,Huaping Mo,Andrew A. Bieberich,Tanja Alavanja,David A. Colby Med. Chem. Commun. 2013 4 27
3. X-Ray determination of the structure and conformation of an oxide from helenalin

Andrew T. McPhail,Kay D. Onan J. Chem. Soc. Perkin Trans. 2 1975 496
4. Synthesis of sesquiterpene-inspired derivatives designed for covalent binding and their inhibition of the NF-κB pathway

Vincent Duplan,Christelle Serba,Jose Garcia,Ga?lle Valot,Sofia Barluenga,Mélanie Hoerlé,Muriel Cuendet,Nicolas Winssinger Org. Biomol. Chem. 2014 12 370
5. Structure and stereochemistry of microlenin, a novel antitumour dimeric sesquiterpene lactone from Helenium microcephalum; X-ray crystal structure

Kuo-Hsiung Lee,Yasuhiro Imakura,Donald Sims J. Chem. Soc. Chem. Commun. 1976 341

Related Categories

6754-13-8 (Helenalin) Related Products

Recommended suppliers

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.